Cas no 941995-16-0 (N-tert-butyl-N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}ethanediamide)

• Product Name: N-tert-butyl-N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}ethanediamide
• CAS No: 941995-16-0
• MF: C₂₀H₃₂N₄O₂
• MW: 360.493684768677
• CID: 5503159
• Update Time: 2025-10-17

N-tert-butyl-N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-tert-butyl-N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]oxamide
• N-tert-butyl-N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}ethanediamide

• Inchi： 1S/C20H32N4O2/c1-20(2,3)22-19(26)18(25)21-14-17(24-12-6-7-13-24)15-8-10-16(11-9-15)23(4)5/h8-11,17H,6-7,12-14H2,1-5H3,(H,21,25)(H,22,26)
• InChI Key： QGXHJUVJLCLILD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCCC1)(=O)C(NC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-butyl-N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}ethanediamide

N-Tert-butyl-N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}ethanediamide: A Comprehensive Overview

N-Tert-butyl-N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}ethanediamide (CAS No. 941995-16-0) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound, often referred to as N-t-Bu-N'-(substituted ethylene diamine), has garnered significant attention due to its unique structural properties and potential for use in advanced materials and drug delivery systems. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and recent research findings.

The molecular structure of N-t-Bu-N'-(substituted ethylene diamine) is characterized by the presence of a central ethanediamide backbone, which serves as a versatile platform for attaching various functional groups. The tert-butyl group at one end provides steric bulk, while the pyrrolidine ring and dimethylamino-substituted phenyl group at the other end introduce unique electronic and hydrogen bonding capabilities. These features make the compound highly customizable for specific applications.

Recent studies have highlighted the potential of this compound in the development of self-assembling peptides and bio-inspired materials. Researchers have demonstrated that the interplay between the hydrophobic tert-butyl group and the hydrophilic amide functionalities can induce self-aggregation in aqueous environments. This property is particularly promising for applications in drug delivery systems, where controlled release mechanisms are critical.

In terms of synthesis, N-t-Bu-N'-(substituted ethylene diamine) can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of phase-transfer catalysts has been shown to significantly enhance reaction efficiency, making the synthesis more scalable for industrial production. Furthermore, advancements in green chemistry have led to the development of solvent-free synthesis routes, reducing the environmental footprint of this compound's production.

Physical properties such as melting point, boiling point, and solubility are crucial for determining the suitability of this compound in various applications. Experimental data indicate that N-t-Bu-N'-(substituted ethylene diamine) exhibits a high melting point due to its rigid molecular structure, making it suitable for high-temperature applications. Additionally, its solubility in polar solvents like DMF and DMSO facilitates its use in solution-based processes.

One of the most exciting developments involving this compound is its role in bioconjugation chemistry. By leveraging its amide bonds and amino functionalities, researchers have successfully conjugated it with biomolecules such as proteins and nucleic acids. This capability opens new avenues for creating biocompatible materials with tailored functionalities for medical applications.

Moreover, computational studies using molecular dynamics simulations have provided insights into the conformational flexibility of N-t-Bu-N'-(substituted ethylene diamine). These studies reveal that the molecule adopts specific conformations under different environmental conditions, which could be exploited for designing stimuli-responsive materials.

In conclusion, N-t-Bu-N'-(substituted ethylene diamine) (CAS No. 941995-16-0) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents.